Cas no 1955498-43-7 (2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide)
2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide is a synthetic organic compound featuring a dichlorophenyl backbone and an amino ketone functional group, stabilized as a hydrobromide salt. This structure enhances its reactivity and solubility, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of electron-withdrawing chlorine substituents on the aromatic ring influences its electronic properties, facilitating selective transformations in complex reactions. The hydrobromide form improves stability and handling, ensuring consistent performance in synthetic applications. Its utility spans the development of bioactive molecules, particularly in medicinal chemistry, where precise functional group manipulation is critical. The compound’s well-defined crystalline properties further support its use in high-purity applications.
1955498-43-7 structure
Product Name:2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide
CAS No:1955498-43-7
MF:C8H8BrCl2NO
MW:284.965219497681
MDL:MFCD29991683
CID:4631166
PubChem ID:122156722
Update Time:2025-05-27
2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide
- 2-amino-1-(2,6-dichlorophenyl)ethan-1-one HBr
- 2-amino-1-(2,6-dichlorophenyl)ethanone;hydrobromide
- Z2492799959
- 2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide
-
- MDL: MFCD29991683
- Inchi: 1S/C8H7Cl2NO.BrH/c9-5-2-1-3-6(10)8(5)7(12)4-11;/h1-3H,4,11H2;1H
- InChI Key: YAFXWBXJWQADOR-UHFFFAOYSA-N
- SMILES: Br.ClC1C=CC=C(C=1C(CN)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 164
- Topological Polar Surface Area: 43.1
2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-269959-0.05g |
2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide |
1955498-43-7 | 95.0% | 0.05g |
$97.0 | 2025-02-20 | |
| Enamine | EN300-269959-0.1g |
2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide |
1955498-43-7 | 95.0% | 0.1g |
$144.0 | 2025-02-20 | |
| Enamine | EN300-269959-0.25g |
2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide |
1955498-43-7 | 95.0% | 0.25g |
$206.0 | 2025-02-20 | |
| Enamine | EN300-269959-0.5g |
2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide |
1955498-43-7 | 95.0% | 0.5g |
$391.0 | 2025-02-20 | |
| Enamine | EN300-269959-1.0g |
2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide |
1955498-43-7 | 95.0% | 1.0g |
$513.0 | 2025-02-20 | |
| Enamine | EN300-269959-2.5g |
2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide |
1955498-43-7 | 95.0% | 2.5g |
$1008.0 | 2025-02-20 | |
| Enamine | EN300-269959-5.0g |
2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide |
1955498-43-7 | 95.0% | 5.0g |
$1488.0 | 2025-02-20 | |
| Enamine | EN300-269959-10.0g |
2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide |
1955498-43-7 | 95.0% | 10.0g |
$2209.0 | 2025-02-20 | |
| Enamine | EN300-269959-1g |
2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide |
1955498-43-7 | 95% | 1g |
$513.0 | 2023-09-11 | |
| Enamine | EN300-269959-5g |
2-amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide |
1955498-43-7 | 95% | 5g |
$1488.0 | 2023-09-11 |
2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
1955498-43-7 (2-Amino-1-(2,6-dichlorophenyl)ethan-1-one hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk